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Compound of Interest

Compound Name: (2)-Methyl icos-11-enoate

Cat. No.: B157279

(2)-Methyl icos-11-enoate, a long-chain unsaturated fatty acid ester, is primarily utilized for
laboratory and research purposes.[1][2] Based on available safety data, this chemical is not
classified as a hazardous substance under OSHA and CLP regulations.[3][4] However, proper
disposal is crucial to ensure laboratory safety and environmental compliance. All disposal
procedures must align with local, regional, and national regulations.[1]

Immediate Safety Considerations

Before handling (Z)-Methyl icos-11-enoate for disposal, ensure that appropriate personal
protective equipment (PPE) is used, including safety glasses, gloves, and a lab coat. Work in a
well-ventilated area.[3][4] In case of a spill, remove all ignition sources from the area.[3]

Step-by-Step Disposal Protocol

1. Waste ldentification and Classification: The primary step in the disposal of any chemical is to
determine if it is classified as hazardous waste.[1] While (Z)-Methyl icos-11-enoate itself is
generally not classified as hazardous, it is the responsibility of the waste generator to confirm
this classification according to current waste regulations.[1] If the substance has been mixed
with other chemicals, the resulting mixture must be evaluated for its hazardous properties.

2. Handling of Uncontaminated Waste: For pure, uncontaminated (Z)-Methyl icos-11-enoate
that is deemed non-hazardous:

» Recycling: If possible, collect the recoverable product in a labeled container for recycling.[3]
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o Landfill: If recycling is not an option, the non-hazardous material may be suitable for landfill
disposal.[5] However, always consult with your institution's environmental health and safety
(EHS) office or a licensed waste disposal contractor to confirm that this is an acceptable
practice in your locality.

3. Managing Spills and Contaminated Materials: In the event of a minor spill:

o Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[3][4]
o Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]
e Wash the spill area thoroughly.[3]

Caution: Materials such as rags, paper towels, or absorbents soaked with (Z)-Methyl icos-11-
enoate may be prone to auto-oxidation and self-heating, which can lead to spontaneous
ignition.[3] To mitigate this risk:

o Wet the contaminated absorbent materials with water.[3]
o Store these materials in a sealed, labeled container away from heat and ignition sources.[3]

4. Disposal of Contaminated Waste: Contaminated materials (e.g., absorbent pads, gloves)
should be placed in a sealed, labeled drum for disposal.[3] The disposal route for this waste will
depend on the nature of the contaminants and local regulations. Consult your EHS office for
guidance.

5. Consultation and Documentation: Always consult with your institution's EHS department or a
qualified waste disposal service to ensure compliance with all applicable regulations. Maintain
clear records of the disposed chemical, including its name, quantity, and the date of disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (Z)-
Methyl icos-11-enoate.
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Caption: Disposal decision workflow for (Z)-Methyl icos-11-enoate.

Quantitative Data Summary
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No specific quantitative data for disposal (e.g., concentration limits) were found in the reviewed
safety data sheets. The primary directive is the qualitative assessment of whether the waste is
hazardous, which then dictates the disposal route.

Parameter Value Source
Hazard Classification Not classified as hazardous [31141[5]
Flash Point 113 °C [6]
Water Solubility Low [1]

This information should be used as a guide. The final authority on disposal procedures rests
with local and national regulations, and consultation with certified environmental management
professionals is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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